Cas no 1343906-20-6 (Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]-)
Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]-
- 1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one
-
- Inchi: 1S/C13H16OS/c1-10-4-2-3-5-12(10)8-15-9-13(14)11-6-7-11/h2-5,11H,6-9H2,1H3
- InChI Key: WDOUQJNVHYILPI-UHFFFAOYSA-N
- SMILES: C(=O)(C1CC1)CSCC1=CC=CC=C1C
Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361939-50mg |
1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one |
1343906-20-6 | 98% | 50mg |
¥15724 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361939-100mg |
1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one |
1343906-20-6 | 98% | 100mg |
¥16450 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361939-250mg |
1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one |
1343906-20-6 | 98% | 250mg |
¥18435 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361939-500mg |
1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one |
1343906-20-6 | 98% | 500mg |
¥15396 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361939-1g |
1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one |
1343906-20-6 | 98% | 1g |
¥18718 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361939-2.5g |
1-Cyclopropyl-2-((2-methylbenzyl)thio)ethan-1-one |
1343906-20-6 | 98% | 2.5g |
¥36640 | 2023-04-15 | |
| Enamine | EN300-394107-0.05g |
1-cyclopropyl-2-{[(2-methylphenyl)methyl]sulfanyl}ethan-1-one |
1343906-20-6 | 95.0% | 0.05g |
$587.0 | 2025-03-16 | |
| Enamine | EN300-394107-0.1g |
1-cyclopropyl-2-{[(2-methylphenyl)methyl]sulfanyl}ethan-1-one |
1343906-20-6 | 95.0% | 0.1g |
$615.0 | 2025-03-16 | |
| Enamine | EN300-394107-0.25g |
1-cyclopropyl-2-{[(2-methylphenyl)methyl]sulfanyl}ethan-1-one |
1343906-20-6 | 95.0% | 0.25g |
$642.0 | 2025-03-16 | |
| Enamine | EN300-394107-0.5g |
1-cyclopropyl-2-{[(2-methylphenyl)methyl]sulfanyl}ethan-1-one |
1343906-20-6 | 95.0% | 0.5g |
$671.0 | 2025-03-16 |
Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]-
Recent Advances in the Study of Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]- (CAS: 1343906-20-6)
The compound Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]- (CAS: 1343906-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.
One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 1343906-20-6 exhibits inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the NF-κB pathway, reducing inflammation in preclinical models. The study highlighted its potential as a novel anti-inflammatory agent with fewer side effects compared to existing therapeutics.
Another significant development is the exploration of 1343906-20-6 in the context of antimicrobial resistance. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the molecule's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that 1343906-20-6 could serve as a scaffold for developing new classes of antimicrobial agents.
In addition to its therapeutic potential, recent studies have also investigated the synthetic pathways and scalability of 1343906-20-6. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces production costs. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.
Despite these promising findings, challenges remain. For example, the compound's solubility and bioavailability profiles need further optimization to enhance its therapeutic efficacy. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to address these limitations. Additionally, comprehensive toxicology studies are required to ensure the safety of 1343906-20-6 for human use.
In conclusion, Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]- (CAS: 1343906-20-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and formulation, position it as a promising candidate for further development. Future studies should focus on overcoming current limitations and translating these findings into clinical applications.
1343906-20-6 (Ethanone, 1-cyclopropyl-2-[[(2-methylphenyl)methyl]thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)